Cas no 1401992-80-0 (methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 1401992-80-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5463038
• Update Time: 2025-05-23

methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate
• Z5909367930

• Inchi： 1S/C8H9NO3/c1-9-4-3-6(5-10)7(9)8(11)12-2/h3-5H,1-2H3
• InChI Key： VSIMHMSWAMJOPE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=O)C=CN1C)=O

Computed Properties

• Exact Mass: 167.058243149 g/mol
• Monoisotopic Mass: 167.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.3
• Molecular Weight: 167.16

Additional information on methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate

Methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate, also known by its CAS number 1401992-80-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery, material science, and agrochemicals. The structure of methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted with a formyl group at position 3 and a methyl ester at position 2, making it a unique member of the pyrrole family.

Recent studies have highlighted the potential of methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of antimicrobial agents and anticancer drugs. The presence of the formyl group at position 3 introduces a reactive site that can be exploited for further functionalization, enabling the creation of derivatives with enhanced biological activity. This has led to an increasing interest in the synthesis and characterization of this compound, particularly in academic and industrial research settings.

The synthesis of methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate typically involves multi-step organic reactions, often starting from simple pyrrole precursors. One common approach is the alkylation or acylation of pyrroles followed by subsequent modifications to introduce the formyl and methyl ester groups. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In terms of applications, methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules makes it a valuable component in designing targeted drug delivery vehicles. Additionally, its structural versatility allows for modifications that can enhance solubility, stability, and bioavailability, which are critical factors in pharmaceutical development.

Another area where this compound has made significant strides is in material science. The pyrrole ring's aromaticity and conjugation properties make it suitable for applications in organic electronics. Researchers have investigated its potential as a building block for conjugated polymers and organic semiconductors, which are essential components in modern electronic devices such as flexible displays and solar cells.

The biological activity of methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate has also been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases and neurodegenerative disorders. Furthermore, preliminary animal studies suggest that it may possess anti-inflammatory and neuroprotective properties, although more comprehensive research is needed to confirm these findings.

In conclusion, methyl 3-formyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No: 140199280) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations within organic chemistry and pharmacology.